N-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)-3-methoxybenzenesulfonamide

• IUPAC Name: N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H21N3O6S/c1-26-14-4-2-5-15(12-14)28(24,25)19-13-17(22)20-7-9-21(10-8-20)18(23)16-6-3-11-27-16/h2-6,11-12,19H,7-10,13H2,1H3
• InChI Key: XPBWACUSYKFSCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)NCC(=O)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C18H21N3O6S
• Molecular Weight: 407.4 g/mol
• CAS No.: 690246-02-7

Description

“N-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)-3-methoxybenzenesulfonamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also includes a piperazine ring, which is a six-membered ring with two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan and piperazine rings, along with the benzenesulfonamide group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the furan, piperazine, and benzenesulfonamide groups. Furan rings can undergo reactions such as electrophilic substitution and oxidation. Piperazine rings can participate in reactions with electrophiles, and sulfonamides can undergo reactions such as hydrolysis.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonamide group could impact its solubility in water.

Scientific Research Applications

1. Chemical Synthesis and Modification

A study described the synthesis of novel derivatives involving piperazine structures, highlighting their methodological advancements in chemical synthesis. These compounds are synthesized for further biological and pharmacological evaluations, showcasing their versatility in drug development and other scientific applications (El-Sawy et al., 2013).

2. Biological Activity and Potential Applications

Several studies have examined the biological activities of compounds related to N-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)-3-methoxybenzenesulfonamide, including their potential as cognitive enhancers and their effects on neurotransmitter systems. For instance, research into the augmentation of hippocampal long-term potentiation by related compounds suggests their potential use in enhancing cognitive functions (Matsuoka et al., 1993).

3. Antipsychotic Potential

Compounds with structures similar to the focal chemical have been investigated for their antipsychotic properties, offering insights into their potential applications in treating psychiatric disorders. These studies highlight the importance of chemical structure in determining the pharmacological profile and therapeutic potential of these compounds (Raviña et al., 2000).

4. Corrosion Inhibition

Research has also extended into the application of related compounds as corrosion inhibitors, demonstrating the chemical versatility and potential industrial applications of these molecules. This area of research opens up possibilities for their use in protecting metals and alloys from corrosion, indicating a broad spectrum of utility beyond biological systems (Singaravelu & Bhadusha, 2022).

Future Directions

Future research could explore the potential applications of this compound, such as its possible antimicrobial activity. Further studies could also investigate its synthesis, properties, and safety.

Mechanism of Action

Target of Action

The primary targets of N-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)-3-methoxybenzenesulfonamide are currently unknown. This compound is a furan derivative, and furan derivatives have been found to interact with various targets or receptors in the body . .

Mode of Action

The mode of action of This compound Furan derivatives have been known to interact with their targets in various ways, such as acting as mao inhibitors, kappa opioid receptor agonists, sigma receptor agonists, gaba receptor agonists, cox-2 inhibitors, beta blockers, μ opioid receptor agonists, muscarinic receptor agonists, α-adrenergic blockers, calcium channel blockers, etc .

Biochemical Pathways

The biochemical pathways affected by This compound Furan derivatives have been known to affect various biochemical pathways depending on their specific targets .

Pharmacokinetics

The ADME properties of This compound Furan derivatives are known to improve pharmacokinetic characteristics of lead molecules and thus used as a remedy to optimize solubility and bioavailability parameters of proposed poorly soluble lead molecules .

Result of Action

The molecular and cellular effects of This compound Furan derivatives have been known to exhibit various therapeutic properties .